4-{[3-(4-Amino-3-methylphenyl)propyl]amino}butan-1-OL

• CAS No.: 137449-89-9
• Molecular Formula: C14H24N2O
• Molecular Weight: 236.35 g/mol
• IUPAC Name: 4-[3-(4-amino-3-methylphenyl)propylamino]butan-1-ol
• InChI: InChI=1S/C14H24N2O/c1-12-11-13(6-7-14(12)15)5-4-9-16-8-2-3-10-17/h6-7,11,16-17H,2-5,8-10,15H2,1H3
• InChI Key: QDPCKSNBNXLHTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCCNCCCCO)N

Description

4-{[3-(4-Amino-3-methylphenyl)propyl]amino}butan-1-OL is an organic compound with a complex structure that includes both amine and alcohol functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[3-(4-Amino-3-methylphenyl)propyl]amino}butan-1-OL typically involves multi-step organic reactions. One common method starts with the preparation of 3-(4-Amino-3-methylphenyl)propionic acid, which is then subjected to a series of reactions to introduce the butan-1-OL moiety. The reaction conditions often involve the use of catalysts, specific temperature controls, and purification steps to ensure the desired product is obtained with high purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems for monitoring and controlling reaction parameters is crucial to achieve consistent quality and yield. Industrial methods also focus on optimizing the cost-effectiveness and environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions

4-{[3-(4-Amino-3-methylphenyl)propyl]amino}butan-1-OL can undergo various types of chemical reactions, including:

Oxidation: This reaction typically involves the conversion of the alcohol group to a carbonyl group using oxidizing agents.

Reduction: The compound can be reduced to form different amine derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the alcohol group can yield aldehydes or ketones, while substitution reactions can produce a wide range of substituted amines .

Scientific Research Applications

4-{[3-(4-Amino-3-methylphenyl)propyl]amino}butan-1-OL has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-{[3-(4-Amino-3-methylphenyl)prop